3',5',6',7'-Tetrahydrospiro[cyclohexane-1,4'-imidazo[4,5-c]pyridine]

• IUPAC Name: spiro[1,5,6,7-tetrahydroimidazo[4,5-c]pyridine-4,1'-cyclohexane]
• InChI: InChI=1S/C11H17N3/c1-2-5-11(6-3-1)10-9(4-7-14-11)12-8-13-10/h8,14H,1-7H2,(H,12,13)
• InChI Key: XKIAHMSAUTZOBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)C3=C(CCN2)NC=N3
• Molecular Formula: C11H17N3
• DSSTOX Substance ID: DTXSID60496288
• Molecular Weight: 191.27 g/mol
• CAS RN: 18096-45-2

Description

“3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine]” is a chemical compound. The IUPAC name for this compound is 2-ethyl-3’,5’,6’,7’-tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine].

Molecular Structure Analysis

The molecular structure of “3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine]” is characterized by a spiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine] core. The InChI code for this compound is 1S/C11H17N3/c1-2-5-11(6-3-1)10-9(4-7-14-11)12-8-13-10/h8,14H,1-7H2,(H,12,13).

Chemical Reactions Analysis

The specific chemical reactions involving “3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine]” are not detailed in the available resources.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine]” include a molecular weight of 191.28. The compound is solid at room temperature.

Scientific Research Applications

Structural and Spectroscopic Analysis

An experimental and computational study was conducted on 1′,3′-Dihydrospiro[cyclohexane-1,2′-[2H]imidazo[4,5-b]pyridine], a closely related compound, to understand its molecular geometry, vibrational frequencies, and spectroscopic properties. Using Hartree Fock (HF) and Density Functional Theory (DFT) methods, the study detailed the molecule's optimized geometry and vibrational spectrum, recorded via Fourier Transform-Infrared (FT-IR). Additionally, the electronic properties such as HOMO-LUMO energies and the compound’s interaction with pBR322 plasmid DNA were explored, indicating its potential in antimicrobial activities through minimal inhibitory concentration method (MIC) (H. Vural, M. Kara, & Ö. İdil, 2016).

Hydrogen-Bonded Chains and Crystal Structures

Research on derivatives of the tetrahydrospiro[cyclohexane-imidazo[4,5-c]pyridine] framework revealed significant structural insights. The study on 3-tert-butyl-1-phenyl-7-(4-trifluoromethylbenzyl)-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-spiro-1'-cyclohexane-2',6'-dione and its analog demonstrated the formation of hydrogen-bonded chains of rings in their crystal structures. These structures show how minor changes in substituents can significantly affect the molecular architecture, offering a base for further exploration of such compounds in material science or catalysis (Jorge Trilleras et al., 2008).

Synthesis and Molecular Behavior

Another study focused on the synthesis of spiro[2-cyclopentene-1,3’-imidazo[1,2-a]pyridine] derivatives, analyzing their unique behavior in NMR spectra in deuteriochloroform. This research provided insights into the conformational changes of the cyclopentenone moiety, indicating the compound's potential application in analytical chemistry for understanding molecular dynamics and interactions (T. Abe et al., 2010).

Anticancer and Antidiabetic Applications

A study on dispirooxindoles based on 2-selenoxo-imidazolidin-4-ones explored their synthesis, cytotoxicity, and reactive oxygen species (ROS) generation ability. Selenium-containing dispiro indolinones showed considerable cytotoxicity against cancer cell lines, indicating their potential as anticancer agents. Some compounds increased the level of intracellular ROS, suggesting a mechanism that could be harnessed in therapeutic applications (V. Novotortsev et al., 2021).

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by 3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine] are currently unknown . As research progresses, we may gain a better understanding of the downstream effects of this compound on various biochemical pathways.

Action Environment

The influence of environmental factors on the action, efficacy, and stability of 3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine] is currently unknown . Future research may provide insights into how factors such as temperature, pH, and the presence of other molecules affect the activity of this compound.

Safety and Hazards

The specific safety and hazards associated with “3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine]” are not detailed in the available resources.

Future Directions

The future directions for the study and application of “3’,5’,6’,7’-Tetrahydrospiro[cyclohexane-1,4’-imidazo[4,5-c]pyridine]” are not specified in the available resources.